Cas no 153877-63-5 (Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]-)
153877-63-5 structure
Product Name:Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]-
CAS No:153877-63-5
MF:C7H18N2O
MW:146.230621814728
CID:106377
PubChem ID:45088130
Update Time:2025-04-18
Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]-
- Ethanol, 2-[[2-(ethylmethylamino)ethyl]amino]- (9CI)
- SCHEMBL13752280
- AKOS011928881
- 2-((2-(Ethyl(methyl)amino)ethyl)amino)ethanol
- 153877-63-5
-
- Inchi: 1S/C7H18N2O/c1-3-9(2)6-4-8-5-7-10/h8,10H,3-7H2,1-2H3
- InChI Key: NEPFBRGRTCBFPO-UHFFFAOYSA-N
- SMILES: OCCNCCN(C)CC
Computed Properties
- Exact Mass: 146.14204
- Monoisotopic Mass: 146.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 68.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: -0.5
Experimental Properties
- PSA: 35.5
Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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